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Compound of Interest

Compound Name: Isomaltulose hydrate

Cat. No.: B15380426 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges encountered when working with Isomaltulose hydrate powders.

Frequently Asked Questions (FAQs)
Q1: What is Isomaltulose hydrate and why are its flow properties important?

A1: Isomaltulose hydrate, commercially known as Palatinose™, is a crystalline disaccharide

derived from sucrose.[1] It is a functional carbohydrate used as a sugar substitute.[1] The flow

properties of the powder are critical in pharmaceutical and food manufacturing for ensuring

uniform mixing, consistent die filling in tablet presses, and accurate dosing, all of which impact

the quality and efficacy of the final product.[2]

Q2: How does the hygroscopicity of Isomaltulose hydrate affect its flowability?

A2: Isomaltulose hydrate has low hygroscopicity, meaning it has a reduced tendency to

absorb moisture from the air.[3] This property contributes to its excellent flowability and

minimizes the risk of caking and lumping, even when blended with other sugars.[3]

Q3: What are the typical flow characteristics of Isomaltulose hydrate powder?

A3: Isomaltulose hydrate is generally characterized as a free-flowing powder. While specific

quantitative values can vary based on particle size and manufacturing processes, its low
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cohesiveness and minimal moisture uptake contribute to favorable flow behavior.

Q4: Can the hydration of a powder improve its flow properties?

A4: In some cases, crystal hydration can significantly improve the flow properties of a powder.

For example, converting a poorly flowing anhydrous substance to its monohydrate form can

lead to better flowability, even with similar particle size and morphology.

Troubleshooting Guide
Issue 1: Powder Caking and Lumping

Question: My Isomaltulose hydrate powder is forming lumps and cakes in the hopper. What

could be the cause and how can I resolve it?

Answer:

Potential Cause 1: High Humidity. Although Isomaltulose hydrate has low hygroscopicity,

prolonged exposure to high-humidity environments can lead to moisture absorption and

subsequent caking.

Solution: Store the powder in a controlled environment with low relative humidity.

Ensure that processing areas are also humidity-controlled.

Potential Cause 2: Temperature Fluctuations. Temperature cycling can lead to moisture

migration within the powder bed, causing localized caking.

Solution: Maintain a stable temperature during storage and processing.

Potential Cause 3: Compaction. Excessive pressure from the weight of the powder in large

hoppers or storage containers can lead to compaction and caking.

Solution: Use smaller hoppers or employ hopper designs that promote mass flow to

prevent dead zones where powder can compact.

Issue 2: Poor Powder Flow from Hopper (Arching and
Rat-holing)
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Question: The Isomaltulose hydrate powder is not flowing consistently from the hopper. It's

forming an arch over the outlet (arching/bridging) or a narrow channel in the center (rat-

holing). How can I fix this?

Answer:

Potential Cause 1: Improper Hopper Design. The geometry of the hopper, such as the

hopper angle and outlet size, may not be suitable for the powder.

Solution: Utilize a hopper with a steeper wall angle to promote mass flow. The outlet

size should be sufficiently large to prevent arching.

Potential Cause 2: Inter-particle Cohesion. Even with a free-flowing powder, fine particles

can increase cohesion.

Solution: Consider granulation to increase the particle size and create more uniform

granules, which generally have better flowability.

Potential Cause 3: Mechanical Interlocking. Irregularly shaped particles can interlock,

hindering flow.

Solution: While Isomaltulose hydrate is crystalline, ensuring a more uniform particle

shape through controlled crystallization or milling can be beneficial.

Issue 3: Inconsistent Tablet Weight or Capsule Fill
Question: I am experiencing significant weight variation in my tablets/capsules. Could this be

related to the flow of the Isomaltulose hydrate powder?

Answer:

Potential Cause: Poor Powder Flowability. Inconsistent flow into the tablet die or capsule

shell is a primary cause of weight variation.

Solution 1: Characterize Powder Flow. Use the experimental protocols outlined below to

quantify the flow properties (Angle of Repose, Carr's Index, Hausner Ratio) of your

powder batch.
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Solution 2: Add Flow Enhancers. Incorporate glidants (e.g., colloidal silicon dioxide) or

lubricants (e.g., magnesium stearate) in small quantities to reduce inter-particle friction

and improve flow.

Solution 3: Optimize Particle Size. A narrower particle size distribution can lead to more

consistent flow. Sieving to remove excessive fines may be beneficial.

Quantitative Data on Powder Flow Properties
Due to the limited availability of specific quantitative data for Isomaltulose hydrate in

published literature, the following tables provide illustrative values for a typical free-flowing

pharmaceutical excipient. These values can serve as a benchmark for evaluating the flow

properties of Isomaltulose hydrate powders.

Table 1: Flowability Classification Based on Angle of Repose, Carr's Index, and Hausner Ratio

Flow Character Angle of Repose (°) Carr's Index (%) Hausner Ratio

Excellent 25-30 ≤10 1.00-1.11

Good 31-35 11-15 1.12-1.18

Fair 36-40 16-20 1.19-1.25

Passable 41-45 21-25 1.26-1.34

Poor 46-55 26-31 1.35-1.45

Very Poor 56-65 32-37 1.46-1.59

Very, Very Poor >66 >38 >1.60

Source: Based on data from various pharmaceutical guidelines.

Table 2: Illustrative Flow Properties of a Free-Flowing Excipient (e.g., Isomaltulose Hydrate)

under Varying Conditions
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Parameter
Condition 1 (Low
Moisture, Uniform
Particle Size)

Condition 2
(Moderate
Moisture, Broader
Particle Size
Distribution)

Condition 3 (High
Moisture, High
Percentage of
Fines)

Angle of Repose (°) 28 35 42

Bulk Density (g/mL) 0.65 0.62 0.58

Tapped Density

(g/mL)
0.72 0.71 0.70

Carr's Index (%) 9.7 12.7 17.1

Hausner Ratio 1.11 1.14 1.21

Flow Character Excellent Good Fair

Experimental Protocols
Determination of Angle of Repose

Objective: To measure the angle of the conical pile formed by the powder, which is an

indicator of inter-particle friction.

Methodology (Fixed Funnel Method):

Place a fixed-diameter circular base on a level, vibration-free surface.

Position a funnel with a specified orifice diameter above the center of the base. The tip of

the funnel should be at a fixed height above the base.

Carefully pour the Isomaltulose hydrate powder through the funnel until the apex of the

powder cone reaches the funnel tip.

Measure the height (h) of the powder cone and the radius (r) of the base.

Calculate the angle of repose (θ) using the formula: θ = tan⁻¹(h/r).
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Determination of Bulk and Tapped Density
Objective: To measure the bulk and tapped densities of the powder, which are used to

calculate the Carr's Index and Hausner Ratio.

Methodology:

Weigh a specific amount of Isomaltulose hydrate powder.

Gently pour the powder into a graduated cylinder and record the volume. This is the bulk

volume.

Calculate the bulk density (ρ_bulk) = mass / bulk volume.

Mechanically tap the graduated cylinder for a specified number of taps (e.g., 100, 500,

1250 taps) until the volume of the powder no longer changes significantly.

Record the final volume. This is the tapped volume.

Calculate the tapped density (ρ_tapped) = mass / tapped volume.

Calculation of Carr's Index and Hausner Ratio
Objective: To use the bulk and tapped density values to assess the flowability and

compressibility of the powder.

Methodology:

Carr's Index (%) = [ (ρ_tapped - ρ_bulk) / ρ_tapped ] * 100

Hausner Ratio = ρ_tapped / ρ_bulk

Interpret the results using the flowability classification in Table 1.

Visualizations
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Caption: Experimental workflow for characterizing the flow properties of Isomaltulose hydrate
powders.
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Caption: Troubleshooting flowchart for addressing poor powder flow issues with Isomaltulose
hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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